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The Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) from the National Institutes
of Health (NIH) offers a unique and powerful opportunity for late-stage graduate students to
seamlessly transition into mentored postdoctoral research positions. This prestigious award
provides up to six years of continuous funding, empowering young scientists to complete their
doctoral dissertation and embark on a successful postdoctoral research career with financial
independence. This in-depth guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of the F99/K00 award, including its benefits,
financial support structure, and application process.

A Two-Phase Award for a Seamless Transition

The F99/K00 award is structured in two distinct phases to support the final years of graduate
school and the initial years of postdoctoral research.[1][2][3][4][5]

e The F99 Phase: This initial phase provides one to two years of support for a graduate
student to complete their dissertation research. A key feature of the F99 phase is its
flexibility; the dissertation research is not required to be in the same field as the proposed
postdoctoral studies, allowing for intellectual exploration and changes in research direction.

e The KOO Phase: Upon successful completion of their Ph.D., the awardee transitions to the
KOO phase, which offers up to four years of mentored postdoctoral research funding. This
phase is contingent on the awardee securing a postdoctoral position and submitting a
successful transition application. The KOO phase provides a stable funding platform, allowing
the postdoctoral fellow to focus on their research and career development.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b10785780?utm_src=pdf-interest
https://www.nia.nih.gov/research/training/f99-k00-transition-aging-research-predoctoral-students
https://www.colorado.edu/researchinnovation/nih-nci-predoctoral-postdoctoral-fellow-transition-award-f99k00
https://drexel.edu/pennoni/urep/fellowships/finding-fellowships/nih-individual-predoctoral-to-postdoctoral-fellow-transition-award
https://med.stanford.edu/rmg/funding/limited-submission-programs/NCI-F99K00.html
https://grants.nih.gov/grants/guide/rfa-files/RFA-CA-23-042.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Financial Benefits and Support

The F99/K00 award provides a comprehensive funding package that covers various aspects of
a trainee's professional and personal expenses. The specific amounts can vary by the
awarding NIH institute, but generally include the following:
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Funding Component

F99 (Predoctoral) Phase

KOO (Postdoctoral) Phase

Stipend/Salary

Follows the Ruth L. Kirschstein
National Research Service
Award (NRSA) stipend levels.

Varies by institute, with the
National Cancer Institute
(NCI), for example, providing
up to $65,000 for the first year,
with subsequent annual

increases.

Tuition and Fees

Typically covers 60% of the
combined cost of tuition and
fees, up to a certain cap (e.qg.,
$16,000 per year for the NCI

award).

May provide a contribution
towards tuition and fees, for
example, up to $4,500 per
year from the NCI.

Institutional Allowance

An allowance is provided to
the institution to help defray
the costs of fellowship
expenses such as health
insurance, research supplies,
equipment, books, and travel
to scientific meetings. The
National Institute on Aging
(NIA), for instance, provides a
yearly institutional allowance of
$4,550.

An institutional allowance is
also provided to cover similar

fellowship-related expenses.

Travel Allowance

A specific allowance is often
included for travel to scientific
meetings or to the future
postdoctoral institution to meet
with the mentor. The NCI
provides $1,500 in the first
year for travel to a mandatory

NCI-sponsored conference.

Atravel allowance is also
typically included in the KOO
phase. The NCI, for example,
provides $1,500 in the first
year for a mandatory

conference.

Research and Career

Development Support

Provides funds for research

expenses, career development
activities, and coursework. The
NIA provides $5,000 yearly for
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these purposes. The NCI
offers up to $3,000 annually for
research and training

expenses.

) ) Reimbursed at 8% of modified
] Not typically provided for )
Indirect Costs (F&A) ) total direct costs for the NCI
fellowships.
award.

Eligibility and Application

The F99/K00 award is a highly competitive program with specific eligibility criteria.
Applicant Eligibility:

e Must be enrolled in a Ph.D. or equivalent research doctoral program and be at the
dissertation research stage (typically in the third or fourth year).

o Must demonstrate high academic performance and a strong commitment to a career as an
independent research scientist.

» Citizenship requirements can vary by NIH institute. For instance, the NCI F99/K00 is open to
U.S. citizens, permanent residents, and non-U.S. citizens with a valid visa.

Application Process:

The application for the F99/K00 award is a comprehensive process that requires a detailed
research plan for both the F99 and KOO phases. The application typically includes:

o Specific Aims: A clear and concise description of the research to be completed in the F99
phase and the proposed research direction for the KOO phase.

o Research Strategy: A detailed plan outlining the experimental design, methodologies,
anticipated results, and potential challenges for both the dissertation and postdoctoral
research.

e Sponsor and Co-Sponsor Information: Information about the graduate school mentor(s) and,
if identified, the postdoctoral mentor.
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o Letters of Reference: Strong letters of recommendation are crucial for a successful
application.

e Institutional Nomination: For some institutes, such as the NCI, the applicant's institution must
nominate them for the award.

The F99/K00 to K99/R00 Pathway: A Stepping Stone
to Independence

The FO9/K00 award is designed to be a stepping stone to a successful independent research
career. Many F99/K00 awardees go on to apply for and receive the prestigious Pathway to
Independence Award (K99/R00). The K99/R00 provides two years of mentored postdoctoral
support (K99 phase) followed by up to three years of independent research funding (R0O
phase) as a tenure-track faculty member. The F99/K00 award provides the foundational
training, research experience, and funding track record that can significantly strengthen a
subsequent K99/R00 application.

Success Rates

Success rates for the F99/K00 award vary by NIH institute and year. Prospective applicants are
encouraged to consult the NIH RePORTER and NIH Data Book for the most up-to-date
statistics on success rates for specific institutes and funding announcements.
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NIH Institute/Center (IC) Fiscal Year 2017 K99/R00 Success Rate (%)
National Cancer Institute (NCI) 39.8
National Heart, Lung, and Blood Institute 46.9
(NHLBI) '
National Institute of Diabetes and Digestive and 345
Kidney Diseases (NIDDK) '
National Institute of Neurological Disorders and 36.8
Stroke (NINDS) '
National Institute of Allergy and Infectious 195
Diseases (NIAID) '
Eunice Kennedy Shriver National Institute of 414
Child Health and Human Development (NICHD) '
National Institute of Environmental Health 0.0
Sciences (NIEHS) '
National Institute on Aging (NIA) 40.0
National Institute on Deafness and Other £0.0
Communication Disorders (NIDCD) '
National Institute on Drug Abuse (NIDA) 33.3
National Institute of Nursing Research (NINR) 40.7
National Institute of Biomedical Imaging and 0.0
Bioengineering (NIBIB) '
National Center for Complementary and 66.7
Integrative Health (NCCIH) '
John E. Fogarty International Center (FIC) 27.8
Office of the Director (OD) 50.0

Data from NIH FY 2017 report. Success rates
for the F99/K00 may differ from the K99/R00.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow and Signaling Pathway
Example

To illustrate the type of research supported by the F99/K00 award, below are examples of a
typical experimental workflow and a signaling pathway that might be investigated.
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F99/K00 Experimental Workflow
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MAPK/ERK Signaling Pathway
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Detailed Experimental Protocols

The following are examples of detailed methodologies for key experiments that might be cited
in an F99/K00 application. These are illustrative and would be tailored to the specific research
project.

Western Blotting

Protein Extraction: Cells are lysed in RIPA buffer (50 mM Tris-HCI pH 7.4, 150 mM NacCl, 1%
NP-40, 0.5% sodium deoxycholate, 0.1% SDS) containing protease and phosphatase
inhibitors. Protein concentration is determined using a BCA assay.

SDS-PAGE: Equal amounts of protein (20-30 ug) are mixed with Laemmli sample buffer,
boiled for 5 minutes, and separated on a 4-20% Tris-glycine polyacrylamide gel.

Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF)
membrane using a wet transfer system.

Blocking and Antibody Incubation: The membrane is blocked for 1 hour at room temperature
in 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST). The membrane is
then incubated with a primary antibody overnight at 4°C, followed by incubation with a
horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room
temperature.

Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate
and imaged using a digital imaging system.

Immunohistochemistry (IHC)

o Tissue Preparation: Paraffin-embedded tissue sections (5 um) are deparaffinized in xylene
and rehydrated through a graded series of ethanol.

e Antigen Retrieval: Heat-induced epitope retrieval is performed by incubating slides in a
citrate buffer (pH 6.0) at 95-100°C for 20 minutes.

» Blocking and Antibody Incubation: Sections are blocked with 5% normal goat serum in
phosphate-buffered saline (PBS) for 1 hour at room temperature. The primary antibody is
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applied and incubated overnight at 4°C.

o Detection: A biotinylated secondary antibody is applied, followed by an avidin-biotin-HRP
complex. The signal is visualized using 3,3'-diaminobenzidine (DAB) as a chromogen.

o Counterstaining and Mounting: Sections are counterstained with hematoxylin, dehydrated,
and mounted with a permanent mounting medium.

RNA Sequencing (RNA-seq)

e RNA Extraction and Quality Control: Total RNA is extracted from cells or tissues using a
TRIzol-based method. RNA quality and quantity are assessed using a Bioanalyzer and
NanoDrop spectrophotometer.

o Library Preparation: An mRNA-seq library is prepared from high-quality total RNA using a
commercial kit (e.g., NEBNext Ultra Il RNA Library Prep Kit for lllumina). This involves mRNA
purification, fragmentation, cDNA synthesis, end repair, A-tailing, adapter ligation, and PCR
amplification.

e Sequencing: The prepared library is sequenced on an Illlumina NovaSeq platform to generate
paired-end reads.

o Data Analysis: Raw sequencing reads are processed for quality control, adapter trimming,
and alignment to a reference genome. Differential gene expression analysis is performed
using tools such as DESeg2 or edgeR. Gene set enrichment analysis and pathway analysis
are conducted to identify enriched biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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